Cas no 1122474-81-0 (Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate)

• Product Name: Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate
• CAS No: 1122474-81-0
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• MDL: MFCD33550057
• CID: 5654497
• PubChem ID: 155971139
• Update Time: 2025-05-20

Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Z4402796544
• EN300-27723706
• 1122474-81-0
• tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate
• 3(4H)-Quinazolineacetic acid, 6-amino-4-oxo-, 1,1-dimethylethyl ester
• Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate

• MDL： MFCD33550057
• Inchi： 1S/C14H17N3O3/c1-14(2,3)20-12(18)7-17-8-16-11-5-4-9(15)6-10(11)13(17)19/h4-6,8H,7,15H2,1-3H3
• InChI Key： ROBGDNYOOHTRFW-UHFFFAOYSA-N
• SMILES： O(C(CN1C=NC2C=CC(=CC=2C1=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.12699141g/mol
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 469.6±55.0 °C(Predicted)
• pka: 4.31±0.20(Predicted)

Additional information on Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate

Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate and Its Significance in Modern Chemical Biology

Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate, with the CAS number 1122474-81-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a quinazoline core and an acetic acid derivative suggests a multifaceted utility, particularly in the context of inhibiting key biological pathways.

The quinazoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Specifically, derivatives of quinazoline have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The compound in question, Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate, incorporates an amino group at the 6-position and an acetic acid moiety at the 2-position, which may enhance its binding affinity to target enzymes or receptors.

Recent advancements in computational chemistry have enabled the virtual screening of vast libraries of compounds to identify potential hits. In this context, Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate has been identified as a promising candidate for further investigation. Its structural features are predicted to interact favorably with enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular processes.

In vitro studies have begun to elucidate the mechanistic aspects of this compound. Initial assays suggest that it exhibits inhibitory activity against certain kinases, which are overexpressed in various cancers. The tert-butyl group at the acetic acid moiety may contribute to steric hindrance, enhancing specificity by fitting into the active site of the target enzyme more precisely. This aligns with current trends in drug design, where selectivity is paramount to minimize side effects.

The amino group at the 6-position of the quinazoline ring provides another layer of complexity. It can participate in hydrogen bonding interactions with polar residues in the enzyme's active site or other biological targets. Such interactions are crucial for maintaining the compound's binding affinity and efficacy. Additionally, the presence of both hydrophobic and hydrophilic regions in its structure suggests that it can be optimized for better solubility and bioavailability.

One of the most exciting aspects of Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate is its potential as a lead compound for drug development. By leveraging structure-based drug design techniques, researchers can modify specific parts of its molecule to improve its pharmacological properties. For instance, substituting the tert-butyl group with other alkyl or aryl groups could alter its metabolic stability and distribution within the body.

The quinazoline core itself has been modified extensively in recent years to enhance its biological activity. For example, certain derivatives have shown promise in preclinical trials for treating inflammatory diseases by modulating immune responses. The compound under discussion may follow a similar path, potentially offering a new therapeutic option for conditions where kinase inhibition is beneficial.

Another area of interest is the synthesis of analogs that retain similar biological activity but with improved pharmacokinetic profiles. Techniques such as combinatorial chemistry and high-throughput screening are being employed to generate libraries of related compounds for rapid testing. This approach has accelerated the discovery process significantly and may lead to novel derivatives of Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate that are even more effective.

The role of computational modeling cannot be overstated in modern drug discovery. Molecular dynamics simulations and docking studies have provided invaluable insights into how this compound interacts with its biological targets at an atomic level. These studies not only predict binding affinities but also offer insights into potential off-target effects that must be considered before moving into clinical trials.

In conclusion, Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for quinazoline derivatives, compounds like this one are likely to play a crucial role in addressing some of medicine's most pressing challenges.